Cas no 123992-86-9 (9,10-Secoergosta-5,7,10(19),22-tetraene-3,24,25,28-tetrol,(3b,5Z,7E,22E,24x)- (9CI))

• Product Name: 9,10-Secoergosta-5,7,10(19),22-tetraene-3,24,25,28-tetrol,(3b,5Z,7E,22E,24x)- (9CI)
• CAS No: 123992-86-9
• MF: C₂₈H₄₄O₄
• MW: 444.646569252014
• CID: 142425
• PubChem ID: 6449938
• Update Time: 2025-04-19

9,10-Secoergosta-5,7,10(19),22-tetraene-3,24,25,28-tetrol,(3b,5Z,7E,22E,24x)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9,10-Secoergosta-5,7,10(19),22-tetraene-3,24,25,28-tetrol,(3b,5Z,7E,22E,24x)- (9CI)
• 2-[(E,3R)-3-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]but-1-enyl]-3-methylbutane-1,2,3-triol
• 24,25,28-trihydroxyvitamin D2
• (3S,5Z,7E,22E,24xi)-9,10-secoergosta-5,7,10,22-tetraene-3,24,25,28-tetrol
• 24,25,28-(OH)3-Vitamin D2
• 9,10-Secoergosta-5,7,10(19),22-tetraene-3,24,25,28-tetrol, (3beta,5Z,7E,22E,24xi)-
• 123992-86-9

• Inchi： 1S/C28H44O4/c1-19-8-11-23(30)17-22(19)10-9-21-7-6-15-27(5)24(12-13-25(21)27)20(2)14-16-28(32,18-29)26(3,4)31/h9-10,14,16,20,23-25,29-32H,1,6-8,11-13,15,17-18H2,2-5H3/b16-14+,21-9+,22-10-/t20-,23+,24-,25+,27-,28?/m1/s1
• InChI Key： PQSMSWCTTXTLTE-AYTIQPORSA-N
• SMILES： OC(CO)(C(C)(C)O)/C=C/[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)CC[C@@H](C\3)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 444.32395988g/mol
• Monoisotopic Mass: 444.32395988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 80.9Ų